N-(8-benzyl-8-aza-bicyclo[3.2.1]octan-3-yl)isobutyramide

• CAS No.: 1160844-31-4
• Molecular Formula: C18H26N2O
• Molecular Weight: 286.4 g/mol
• IUPAC Name: N-(8-benzyl-8-azabicyclo[3.2.1]octan-3-yl)-2-methylpropanamide
• InChI: InChI=1S/C18H26N2O/c1-13(2)18(21)19-15-10-16-8-9-17(11-15)20(16)12-14-6-4-3-5-7-14/h3-7,13,15-17H,8-12H2,1-2H3,(H,19,21)
• InChI Key: ABOGULQHPLDMLL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)NC1CC2CCC(C1)N2CC3=CC=CC=C3

Description

N-(8-benzyl-8-aza-bicyclo[3.2.1]octan-3-yl)isobutyramide is a useful research compound. Its molecular formula is C18H26N2O and its molecular weight is 286.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a solution of amine 100 (2.70 g, 12.48 mmol) in CH2Cl2 (13 mL), was added 1M Na2CO3 (19 mL, 18.72 mmol, 1.5 equiv). The mixture was cooled to 0° C. and isobutyryl chloride (1.6 mL, 14.98 mmol, 1.2 equiv) was added dropwise with stirring over 30 min. The resulting mixture was warmed to room temperature and allowed to stir for 2 h after which time the layers were separated and the aqueous layer was extracted with CH2Cl2 (3×25 mL). The combined organic layers were washed with 1N NaOH (2×20 mL), then with H2O (2×20 mL), then dried over MgSO4, filtered, and concentrated in vacuo to yield amide 101 (3.3 g, 93%).